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Compound of Interest

Compound Name: 3-Fluoropyruvic acid

CAS No.: 433-48-7

Cat. No.: B1208956

Get Quote

Because 3-fluoropyruvic acid is a structural analog of pyruvate, it is actively imported into

cells via specific pyruvate transporters, such as CstA in bacteria or the Mitochondrial Pyruvate

Carrier (MPC) in eukaryotes[2]. Once intracellular, it acts as a highly toxic suicide substrate. It

competitively binds to the Pyruvate Dehydrogenase (PDH) complex, effectively halting the

tricarboxylic acid (TCA) cycle and causing rapid cellular energy depletion[2].

This mechanism of action—targeted metabolic blockade—dictates the stringent safety

protocols required to protect laboratory personnel from accidental exposure[3].
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Fig 1: 3-Fluoropyruvate mechanism of cellular toxicity via PDH inhibition.

II. Quantitative Physicochemical & Hazard Profile
To design a self-validating safety protocol, we must establish the quantitative baseline of the

chemical's properties. The following table summarizes critical safety metrics required for

operational planning[3],[1].
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Property / Hazard Metric Data Value Operational Implication

CAS Number
433-50-1 (Acid) / 238754-68-2

(Sodium Salt)

Essential identifier for

EPA/RCRA waste manifesting.

Molecular Weight 128.03 g/mol (Sodium Salt)
Used for precise molarity

calculations in assays.

Melting Point 145 °C (Decomposes)
Heat-sensitive; avoid high-

temperature processing.

Storage Temperature -25 °C to -10 °C
Requires an explosion-proof

laboratory freezer.

NFPA Health Hazard 3 (Severe)
Short exposure causes serious

temporary/residual injury.

GHS Classifications
Skin Irrit. 2 (H315), Eye Irrit.

2A (H319), STOT SE 3 (H335)

Mandates strict PPE and

engineering controls (fume

hood).

III. Operational Handling Protocol
The compound's propensity to cause respiratory irritation (H335) and severe eye/skin damage

necessitates a workflow that eliminates aerosolization and dermal contact[3].

Step-by-Step Methodology:

Engineering Controls Activation: Conduct all weighing, reconstitution, and transfer operations

within a certified Class II biological safety cabinet or a chemical fume hood with a minimum

face velocity of 100 FPM.

PPE Donning: Equip nitrile examination gloves (double-gloving recommended per 29 CFR

1910.138), a fully buttoned lab coat, and chemical splash goggles[3].

Reagent Retrieval: Retrieve the compound from the -20 °C freezer. Allow the sealed

container to equilibrate to room temperature in a desiccator. Causality: Opening a cold

container introduces atmospheric moisture, causing condensation that accelerates the

hydrolytic degradation of the reactive alpha-keto acid moiety.
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Mass Transfer: Use anti-static, non-sparking spatulas to minimize hazardous dust

generation.

Validation Checkpoint: Visually verify the workspace is free of strong oxidizing agents. 3-
Fluoropyruvic acid is chemically incompatible with oxidizers, and contact risks hazardous

decomposition[3].

IV. Waste Segregation & Disposal Methodology
Because 3-fluoropyruvic acid contains a covalently bound fluorine atom, its disposal requires

highly specialized logistics. Standard incineration of fluorinated organics generates hydrogen

fluoride (HF) gas—a highly toxic and corrosive byproduct. Therefore, standard biological or

non-halogenated waste streams are strictly prohibited.

Step-by-Step Disposal Plan:

Segregation: Isolate all solid residues, contaminated gloves, pipette tips, and liquid solutions

containing 3-fluoropyruvic acid into a strictly designated "Halogenated Organic Waste"

stream.

Containment: Transfer waste into a chemically compatible, high-density polyethylene

(HDPE) or glass carboy. Ensure the primary container is housed within a structurally sound

secondary containment bin.

Labeling: Affix a hazardous waste label detailing the exact chemical name, CAS number

(238754-68-2 or 433-50-1), and the specific hazards (Toxic, Irritant, Halogenated)[3].

Ultimate Disposal (Incineration): Transfer the manifested waste to a licensed hazardous

waste collector. The collector must utilize an authorized incinerator equipped with an

afterburner and a wet flue gas scrubber[3].

Validation Checkpoint: Always request the certificate of destruction from your waste

vendor confirming the use of a flue gas scrubber. This scrubber is chemically required to

neutralize the dangerous HF gas generated during the thermal decomposition of the

fluorinated compound[4].
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Fig 2: Step-by-step logistical workflow for halogenated laboratory waste disposal.

V. Emergency Spill Response
Because the compound is a solid powder that can easily aerosolize, sweeping with a standard

broom will exacerbate inhalation risks and spread the contamination.

Isolation: Evacuate personnel from the immediate vicinity and ensure the room's HVAC

system is not recirculating air.

Containment: Gently cover the spill with a damp, inert absorbent pad. Causality: The

moisture suppresses dust generation and prevents the toxic powder from becoming

airborne[3].
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Collection: Shovel the dampened material into a sealed hazardous waste container using a

spark-proof scoop[3].

Decontamination: Wash the affected surface with copious amounts of soap and water,

collecting the rinsate as halogenated liquid waste.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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